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Compound of Interest

Compound Name: Ethyl 3-bromopropanoate

Cat. No.: B166144

An In-depth Technical Guide to Ethyl 3-
bromopropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-bromopropanoate, a
versatile reagent in organic synthesis and a crucial intermediate in the development of
pharmaceuticals. This document outlines its chemical and physical properties, synthesis
protocols, and key applications, with a focus on its role in drug discovery and development.

Core Compound Identification

CAS Number: 539-74-2[1] Molecular Formula: CsHoBrO2[1] Molecular Weight: 181.03 g/mol [2]

Physicochemical Properties

Ethyl 3-bromopropanoate is a clear, colorless to pale yellow liquid with a pungent odor.[3][4] It
is sensitive to light and may turn yellow upon exposure.[3][4] The following table summarizes
its key physicochemical properties.
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Property Value

Density 1.412 g/mL at 25 °C[1][3][4]
Boiling Point 135-136 °C at 50 mmHg[1][3][4]
Flash Point 175 °F (79.4 °C)[1][3]
Refractive Index n20/D 1.452[1][3][4]

Soluble in water, alcohol, chloroform, and

Solubility
benzene.[3][4]

Synthesis of Ethyl 3-bromopropanoate

The synthesis of Ethyl 3-bromopropanoate can be achieved through several methods. The
two primary routes are the esterification of 3-bromopropionic acid and the hydrobromination of
ethyl acrylate.[1]

Experimental Protocol: Esterification of 3-
bromopropionic Acid

This protocol is based on the classic Fischer esterification method.
Materials:
e 3-bromopropionic acid

Ethanol

p-toluenesulfonic acid (catalyst)

Benzene (or another suitable water-entraining solvent)

5% Sodium bicarbonate solution

Water

Procedure:
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In a 100 mL three-necked round-bottom flask, combine 30 g of 3-bromopropionic acid and
ethanol in a 1:1.5 molar ratio.[4]

Add 60 mL of benzene and 1.2 g of p-toluenesulfonic acid to the flask.[4]
Equip the flask with a condenser and a water separator (Dean-Stark apparatus).

Heat the mixture to reflux at 80 °C for approximately 3.5 hours, or until no more water is
collected in the separator.[4]

After cooling, evaporate the solvent under reduced pressure.

Wash the remaining residue with 20 mL of 5% sodium bicarbonate solution, followed by 50
mL of water.[4]

Purify the crude product by distillation to obtain Ethyl 3-bromopropanoate.[4]
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Workflow for Esterification Synthesis

1. Mix Reactants
(3-bromopropionic acid, ethanol,
p-toluenesulfonic acid, benzene)

y

2. Reflux with Water Removal
(80 °C, ~3.5h)

y

3. Solvent Evaporation
(Reduced Pressure)

y

4. Aqueous Workup
(Wash with NaHCO3 and Water)

y

5. Purification
(Distillation)

Pure Ethyl 3-bromopropanoate

Click to download full resolution via product page

A simplified workflow for the synthesis of Ethyl 3-bromopropanoate.

Applications in Organic Synthesis and Drug
Development

Ethyl 3-bromopropanoate is a valuable building block in organic chemistry, primarily serving
as an alkylating agent.[1][4] The presence of a bromine atom, a good leaving group, allows for
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the introduction of an ethyl propanoate moiety onto various nucleophiles.[4]

This reactivity is widely exploited in the pharmaceutical industry for the synthesis of more
complex molecules and active pharmaceutical ingredients (APIs).[1][5] For example, it has
been utilized in the preparation of (3',4'-dimethoxyphenyl)-5-oxopentanoic acid.[4] Additionally,
deuterated forms of Ethyl 3-bromopropanoate are synthesized for use as tracers or internal
standards in quantitative analytical studies during drug development.[6]
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Role as an Alkylating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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